Cas no 890628-94-1 (3-phenyl-N-(2-phenylethyl)-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: 3-phenyl-N-(2-phenylethyl)-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 890628-94-1
• MF: C₂₃H₂₄N₄
• MW: 356.463464736938
• CID: 6403865
• PubChem ID: 16449801
• Update Time: 2025-10-12

3-phenyl-N-(2-phenylethyl)-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-N-(2-phenylethyl)-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine
• F3250-0203
• AKOS002248887
• 5-isopropyl-N-phenethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• 3-phenyl-N-(2-phenylethyl)-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine
• Z431950280
• 890628-94-1

• Inchi： 1S/C23H24N4/c1-17(2)21-15-22(24-14-13-18-9-5-3-6-10-18)27-23(26-21)20(16-25-27)19-11-7-4-8-12-19/h3-12,15-17,24H,13-14H2,1-2H3
• InChI Key： PEJBFPTUHUTOQD-UHFFFAOYSA-N
• SMILES： N12C(=C(C3C=CC=CC=3)C=N1)N=C(C=C2NCCC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 356.20009678g/mol
• Monoisotopic Mass: 356.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-phenyl-N-(2-phenylethyl)-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine

Introduction to 3-phenyl-N-(2-phenylethyl)-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 890628-94-1)

3-phenyl-N-(2-phenylethyl)-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine, identified by its CAS number 890628-94-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold that has been extensively studied for its biological activity and therapeutic applications.

The molecular structure of 3-phenyl-N-(2-phenylethyl)-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine features a fused bicyclic system consisting of a pyrazole ring connected to a pyrimidine ring. The presence of multiple aryl and alkyl substituents enhances its structural diversity and functional potential. Specifically, the 3-phenyl group contributes to hydrophobic interactions, while the N-(2-phenylethyl) and 5-(propan-2-yl) groups introduce steric bulk and further modulate the compound's solubility and binding affinity. These structural features are critical in determining its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazolo[1,5-a]pyrimidine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases, enzymes involved in cell signaling pathways, and other targets relevant to diseases such as cancer, inflammation, and infectious disorders. The 7-amino group in the molecule provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of 3-phenyl-N-(2-phenylethyl)-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine is its potential as a lead compound for drug discovery. Its unique structural motifs make it an attractive candidate for further optimization through structure-based drug design or computational modeling. Researchers have leveraged advanced techniques such as molecular docking and virtual screening to identify potential binding interactions with target proteins. These studies have revealed that the compound can interact with various domains of interest, suggesting multiple mechanisms of action.

The synthesis of 3-phenyl-N-(2-phenylethyl)-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-am ine presents both challenges and opportunities for synthetic chemists. The construction of the fused heterocyclic system requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to these complex scaffolds, incorporating techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These innovations have not only improved the accessibility of the compound but also opened avenues for diversifying its structural analogs.

Preclinical studies have begun to explore the pharmacological profile of 3-ph enyl-N-(2 phenyleth yl)-5-(propa n -2 -y l)pyrazolo [1 ,5 -a ]py rimidin -7 -amin e. Initial findings suggest that it exhibits moderate activity against certain kinases, with potential applications in oncology. Additionally, its ability to modulate inflammatory pathways has been observed in cell-based assays, indicating its relevance in therapeutic strategies targeting chronic inflammatory diseases. The compound's dual functionality—both as an inhibitor and a modulator—makes it a promising candidate for multifaceted therapeutic intervention.

The development of novel derivatives is an ongoing area of research for 3-ph enyl-N-(2 phenyleth yl)-5-(propa n -2 -y l)pyrazolo [1 ,5 -a ]py rimidin -7 -amin e. By strategically modifying substituents or introducing new functional groups, scientists aim to enhance its potency, selectivity, and pharmacokinetic properties. For instance, replacing the propan -2 -y l group with a more polar moiety could improve water solubility while maintaining biological activity. Such modifications are guided by principles of pharmacophore optimization and are designed to improve drug-like characteristics.

The role of computational chemistry in studying 3-ph enyl-N-(2 phenyleth yl)-5-(propa n -2 -y l)pyrazolo [1 ,5 -a ]py rimidin -7 -amin e cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how the compound interacts with biological targets at an atomic level. These computational approaches complement experimental data by predicting binding affinities, identifying key interaction residues, and elucidating mechanisms of action. Such integrative studies accelerate the discovery process by narrowing down candidates for further experimental validation.

Future directions in research on 3-ph enyl-N-(2 phenyleth yl)-5-(propa n -2 -y l)pyrazolo [1 ,5 -a ]py rimidin -7 -amin e include exploring its role in disease models and conducting clinical trials to assess its safety and efficacy. Preclinical data suggest that it may have applications beyond oncology, potentially extending to neurodegenerative disorders or metabolic diseases where kinase dysregulation plays a role. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits.

In conclusion,3-ph enyl-N-(2 phenyleth yl)-5-(propa n -2 -y l)pyrazolo [1 ,5 -a ]py rimidin -7 -amin e (CAS No. 89062894 01) represents a structurally intriguing compound with significant promise in medicinal chemistry. Its complex architecture offers opportunities for designing novel therapeutics targeting various diseases. As research progresses，the full therapeutic potential of this molecule will continue to unfold，driven by innovative synthetic strategies，advanced computational methods，and rigorous preclinical evaluations.